molecular formula CrSb<br>CrSb+3 B087140 Antimony;chromium(3+) CAS No. 12053-12-2

Antimony;chromium(3+)

Cat. No. B087140
CAS RN: 12053-12-2
M. Wt: 173.76 g/mol
InChI Key: KECAIQNCFZTEBM-UHFFFAOYSA-N
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Description

Antimony is a silver-white brittle solid or a dark-gray, lustrous powder . It is common in the natural environment and comes both from natural processes and human activity . Chromium(III) is an essential nutrient involved in the metabolism of glucose, insulin, and blood lipids .


Synthesis Analysis

The synthesis of Antimony and Chromium(III) compounds involves various methods. For instance, Antimony(III) compounds can be synthesized by reacting Sb(OEt)3 with organic ligands . Chromium(III) can catalyze the oxidation of Antimony(III) by alkaline hexacyanoferrate(III) .


Molecular Structure Analysis

New complexes of Antimony(III) have been synthesized with Tridentate O,E,O-Ligands . The molecular structures of the products reveal the formation of chelate complexes . In the case of Chromium(III), it has been doped into antimony phosphate glass, and the electronic structure of the chromium ion Cr3+ has been determined based on the crystal field theory .


Chemical Reactions Analysis

Antimony(III) reacts with aqueous ammonia to precipitate white Sb(OH)3 . Under moderately acidic conditions, H2S precipitates red Sb2S3 . Chromium(III) reacts with NH3 and H2O to form Cr(OH)3 .

Safety And Hazards

Antimony can be harmful to the eyes, skin, lungs, heart, and stomach . Workers may be harmed from exposure to antimony and its compounds . Chromium(III) can also pose risks, and personal protective equipment is recommended when handling it .

Future Directions

Research is ongoing into the properties and applications of Antimony and Chromium(III). For instance, Chromium-Doped Bismuth Antimony Telluride is being studied for future Quantum Hall Resistance Standards . Antimony has become an increasingly critical element due to a surge in industrial demand .

properties

IUPAC Name

antimony;chromium(3+)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/Cr.Sb/q+3;
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BUNMATGODDVOLM-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

[Cr+3].[Sb]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

CrSb+3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

173.756 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Antimony;chromium(3+)

CAS RN

12053-12-2
Record name Antimony, compd. with chromium (1:1)
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012053122
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Antimony, compound with chromium (1:1)
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URL https://echa.europa.eu/substance-information/-/substanceinfo/100.031.804
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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